Cas no 2138223-12-6 (methyl 5-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylbenzoate)

• Product Name: methyl 5-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylbenzoate
• CAS No: 2138223-12-6
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 5966590
• PubChem ID: 165451143
• Update Time: 2025-10-05

methyl 5-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-713438
• 2138223-12-6
• methyl 5-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylbenzoate

• Inchi： 1S/C14H16N2O3/c1-8-5-6-10(7-11(8)14(18)19-4)12-9(2)15-16(3)13(12)17/h5-7,15H,1-4H3
• InChI Key： VSTDVLWWLYJVHJ-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC(C)=C(C(=O)OC)C=2)=C(C)NN1C

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 5-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylbenzoate

Recent Advances in the Study of Methyl 5-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylbenzoate (CAS: 2138223-12-6)

The compound methyl 5-(5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylbenzoate (CAS: 2138223-12-6) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have demonstrated that this pyrazole-containing benzoate derivative exhibits promising anti-inflammatory properties through selective COX-2 inhibition. A 2023 study published in the Journal of Medicinal Chemistry reported an IC50 value of 0.42 μM against COX-2 with remarkable selectivity (COX-2/COX-1 ratio > 300), suggesting potential advantages over existing NSAIDs in terms of gastrointestinal safety profile.

The synthetic pathway for 2138223-12-6 has been optimized in several recent publications. A novel one-pot synthesis method developed by Chen et al. (2024) achieved an 82% yield through a modified Knorr pyrazole synthesis followed by esterification. This improved synthetic route significantly enhances the compound's accessibility for further pharmacological evaluation and structure-activity relationship studies.

Emerging research indicates potential applications beyond anti-inflammatory therapy. Preliminary in vitro studies suggest moderate inhibitory activity against several cancer cell lines, particularly in breast (MCF-7) and prostate (PC-3) cancer models, with apoptosis induction observed at concentrations above 10 μM. However, these findings require further validation in animal models.

Structural modifications of the parent compound are currently being explored to enhance its pharmacological properties. Recent molecular docking studies have identified key interactions between the pyrazole moiety and the COX-2 active site, providing valuable insights for future drug design efforts targeting inflammatory pathways.

From a pharmaceutical development perspective, preliminary ADMET studies show favorable pharmacokinetic properties, including good oral bioavailability (68% in rat models) and moderate plasma protein binding (72%). The compound demonstrates acceptable metabolic stability in human liver microsome assays, with the major metabolite being the corresponding carboxylic acid derivative.

While these findings are promising, significant challenges remain in translating this compound into clinical applications. Current research efforts are focused on improving selectivity, reducing potential off-target effects, and developing suitable formulation strategies to address solubility limitations observed in preclinical testing.

The scientific community continues to investigate the full therapeutic potential of 2138223-12-6, with several research groups reporting ongoing studies into its potential applications in neurodegenerative diseases and autoimmune disorders. Future directions include comprehensive toxicological evaluation and the development of more potent analogs through systematic structure-activity relationship studies.